![molecular formula C9H15ClF3NO B2503603 2-Amino-1-[4-(trifluoromethyl)cyclohexyl]ethan-1-one hydrochloride CAS No. 2089255-66-1](/img/structure/B2503603.png)
2-Amino-1-[4-(trifluoromethyl)cyclohexyl]ethan-1-one hydrochloride
Overview
Description
“2-Amino-1-[4-(trifluoromethyl)cyclohexyl]ethan-1-one hydrochloride” is a chemical compound with the CAS Number: 2089255-66-1 . It has a molecular weight of 245.67 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is 2-amino-1-(4-(trifluoromethyl)cyclohexyl)ethan-1-one hydrochloride . The InChI code for this compound is 1S/C9H14F3NO.ClH/c10-9(11,12)7-3-1-6(2-4-7)8(14)5-13;/h6-7H,1-5,13H2;1H .Physical And Chemical Properties Analysis
This compound has a melting point of 205-210°C . It is a powder that is stored at room temperature .Scientific Research Applications
LC-MS/MS Study of Degradation Processes
A study focused on the degradation processes of nitisinone, a compound with a different structure but similarly complex, using LC-MS/MS. This research could shed light on methodologies applicable to understanding the stability and degradation pathways of 2-Amino-1-[4-(trifluoromethyl)cyclohexyl]ethan-1-one hydrochloride under various conditions (Barchańska et al., 2019).
Oxidation of Cyclohexene
Research on the selective catalytic oxidation of cyclohexene highlights the synthesis and application of cyclohexene derivatives in the chemical industry. This may parallel the interest in the functionalization and application of cyclohexyl-containing compounds like 2-Amino-1-[4-(trifluoromethyl)cyclohexyl]ethan-1-one hydrochloride (Cao et al., 2018).
Rearrangement of Beta-Amino Alcohols
The rearrangement of beta-amino alcohols via aziridinium intermediates provides insights into the chemical transformations and potential synthetic applications of amino alcohols, which might be relevant to understanding the chemistry of 2-Amino-1-[4-(trifluoromethyl)cyclohexyl]ethan-1-one hydrochloride (Métro et al., 2010).
Synthesis and Structural Properties
A study on the synthesis and structural properties of novel substituted compounds provides a foundation for understanding the synthesis, characterization, and potential applications of complex organic molecules, including those containing amino and cyclohexyl groups (Issac & Tierney, 1996).
Safety and Hazards
properties
IUPAC Name |
2-amino-1-[4-(trifluoromethyl)cyclohexyl]ethanone;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14F3NO.ClH/c10-9(11,12)7-3-1-6(2-4-7)8(14)5-13;/h6-7H,1-5,13H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CXDQKKXRSFCILF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1C(=O)CN)C(F)(F)F.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15ClF3NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-1-[4-(trifluoromethyl)cyclohexyl]ethan-1-one hydrochloride | |
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